Cas no 427-01-0 (geissospermine)

• Product Name: geissospermine
• CAS No: 427-01-0
• MF: C₄₀H₄₈N₄O₃
• MW: 632.83413028717
• CID: 1515266
• PubChem ID: 90478935
• Update Time: 2025-04-21

geissospermine Chemical and Physical Properties

Names and Identifiers

• geissospermine
• BRN 0076217
• Corynan-17-oic acid, 19,20-didehydro-16-((10-beta,13-beta,21-beta)-23-deoxy-21,22-dihydro-11-oxa-12,24-secostrychnidin-10-yl)-, methyl ester, (16R,19E)-
• methyl (2R)-[(3aR,9S,11aS,11bS,12S,13aS,14S)-14-ethyl-2,3,11a,12,13,13a-hexahydro-11H,11bH-1,12-ethano[1,3]oxazino[3,4,5-lm]pyrrolo[2,3-d]carbazol-9-yl][(2R,3E,12bS)-3-ethylidene-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]ethanoate
• (16R,19E)-19,20-Didehydro-16-[(10β,13β,21S)-23-deoxy-21,22-dihydro-11-oxa-12,24-secostrychinidin-10-yl]corynan-17-oic acid methyl ester
• methyl (2R)-[(3aR,9S,11aS,11bS,12S,13aS,14S)-14-ethyl-2,3,11a,12,13,13a-hexahydro-11H,11bH-1,12-ethano[1,3]oxazino[3,4,5-lm]pyrrolo[2,3-d]carbazol-9-yl][(2R,3E,12bS)-3-ethylidene-1,2,3,4,6,7,12,12b-octahydroindo
• CORYNAN-17-OIC ACID, 19,20-DIDEHYDRO-16-((10.BETA.,13.BETA.,21.BETA.)-23-DEOXY-21,22-DIHYDRO-11-OXA-12,24-SECOSTRYCHNIDIN-10-YL)-, METHYL ESTER, (16R,19E)-
• 427-01-0
• DTXSID201317369
• 8QA0HO25M6
• 4-27-00-09620 (Beilstein Handbook Reference)
• GEISSOSPERMINE [MI]
• UNII-8QA0HO25M6

• Inchi： 1S/C40H48N4O3/c1-4-23-21-43-17-15-40-30-11-7-9-13-32(30)44-37(40)29(27(23)19-34(40)43)22-47-38(44)35(39(45)46-3)28-18-33-36-26(14-16-42(33)20-24(28)5-2)25-10-6-8-12-31(25)41-36/h5-13,23,27-29,33-35,37-38,41H,4,14-22H2,1-3H3/b24-5+
• InChI Key： ISDWYSGTYITCHG-ZXKDJJQISA-N
• SMILES： CCC1C2C3C4C5(C6C(=CC=CC=6)N4C(C(C(OC)=O)C4/C(=C/C)/CN6CCC7C8C(=CC=CC=8)NC=7C6C4)OC3)C(N(CC5)C1)C2

Computed Properties

• Exact Mass: 632.372641
• Monoisotopic Mass: 632.372641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 4.052

Experimental Properties

• Density: 1.0860 (rough estimate)
• Melting Point: 213-214° (dec)
• Boiling Point: 668.25°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• Specific Rotation: D20 -101° (ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids